Cas no 36440-28-5 (1,3,5-Naphthalenetricarboxylic acid, 1,3,5-trimethyl ester)
36440-28-5 structure
Product Name:1,3,5-Naphthalenetricarboxylic acid, 1,3,5-trimethyl ester
CAS No:36440-28-5
MF:C16H14O6
MW:302.278765201569
CID:921359
Update Time:2023-11-19
1,3,5-Naphthalenetricarboxylic acid, 1,3,5-trimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-tricarbomethoxynaphthalene
- Trimethyl 1,3,5-naphthalenetricarboxylate
- CID 101078786
- 1,3,5-Naphthalenetricarboxylic acid, 1,3,5-trimethyl ester
-
- Inchi: 1S/C16H14O6/c1-20-14(17)9-7-12-10(13(8-9)16(19)22-3)5-4-6-11(12)15(18)21-2/h4-8H,1-3H3
- InChI Key: VOEJQMXLFMQHSU-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C(=O)OC)C=C2C(C(=O)OC)=CC=CC2=1)=O
Computed Properties
- Exact Mass: 302.079
- Monoisotopic Mass: 302.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.9
Experimental Properties
- Density: 1.274±0.06 g/cm3(Predicted)
- Boiling Point: 438.3±25.0 °C(Predicted)
1,3,5-Naphthalenetricarboxylic acid, 1,3,5-trimethyl ester Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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